5-Nitro-2-(2-pyridylthio)benzaldehyde
Description
5-Nitro-2-(2-pyridylthio)benzaldehyde is a chemical compound with the CAS Number 175278-54-3 . It is used in various scientific research fields, including drug discovery, organic synthesis, and material science.
Molecular Structure Analysis
The molecular formula of 5-Nitro-2-(2-pyridylthio)benzaldehyde is C12H8N2O3S . The molecule has a nitro group (-NO2) and a pyridylthio group (C5H4NS) attached to a benzaldehyde core (C6H5CHO).Physical And Chemical Properties Analysis
The molecular weight of 5-Nitro-2-(2-pyridylthio)benzaldehyde is 260.26900 . It has a density of 1.42g/cm3 and a boiling point of 438.8ºC at 760mmHg .Scientific Research Applications
Synthesis of Complex Compounds
5-Nitro-2-(2-pyridylthio)benzaldehyde can be used in the synthesis of complex compounds. For instance, it has been used in the synthesis of a bidentate ligand, 5-nitro-2-(pyridin-2-yl)-1H-benzo[d] imidazole (npbi), and its Pd(II) complex . The coordinating atoms of npbi in this complex are the imine and pyridine nitrogens .
Spectroscopy Studies
This compound and its derivatives can be used in spectroscopy studies. In one study, the 5-nitro-2-(pyridin-2-yl)-1H-benzimidazole palladium(II) complex was synthesized, and its structure was validated using IR and UV spectroscopy techniques .
Density Functional Theory (DFT) Computations
5-Nitro-2-(2-pyridylthio)benzaldehyde and its derivatives can be used in DFT computations. The molecular geometry and vibration spectra of npbi and its complex were calculated by applying density functional theory (DFT) computations .
Proteomics Research
5-Nitro-2-(2-pyridylthio)benzaldehyde is a specialty product for proteomics research applications . Proteomics is the large-scale study of proteins, particularly their structures and functions.
Antimicrobial and Antitumor Activity
Palladium coordination compounds, like the one synthesized using 5-Nitro-2-(2-pyridylthio)benzaldehyde, have been reviewed as anti-viral, anti-fungal, anti-microbial, and anti-tumor agents .
DNA Binding Activities
Some palladium(II) complexes, which can be synthesized using 5-Nitro-2-(2-pyridylthio)benzaldehyde, exhibit DNA binding activities .
properties
IUPAC Name |
5-nitro-2-pyridin-2-ylsulfanylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O3S/c15-8-9-7-10(14(16)17)4-5-11(9)18-12-3-1-2-6-13-12/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYCDKUHKWVDHJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)SC2=C(C=C(C=C2)[N+](=O)[O-])C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20371825 |
Source
|
| Record name | 5-Nitro-2-[(pyridin-2-yl)sulfanyl]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20371825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-2-(2-pyridylthio)benzaldehyde | |
CAS RN |
175278-54-3 |
Source
|
| Record name | 5-Nitro-2-[(pyridin-2-yl)sulfanyl]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20371825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 175278-54-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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